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Compound of Interest

Compound Name: 14-O-Acetylindolactam V

Cat. No.: B3394822 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

14-O-Acetylindolactam V is a synthetic analog of teleocidin, a potent activator of Protein

Kinase C (PKC). It is a valuable tool in cell signaling research and drug discovery. Proper

preparation of a stock solution is critical for obtaining accurate and reproducible experimental

results. This document provides a detailed protocol for the preparation, storage, and handling

of 14-O-Acetylindolactam V stock solutions.

2. Chemical Properties and Data

A clear understanding of the physicochemical properties of 14-O-Acetylindolactam V is

essential for accurate stock solution preparation. The table below summarizes key quantitative

data.
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Property Value Source

Molecular Weight ((-)-

Indolactam V)
301.38 g/mol [1][2]

Calculated Molecular Weight

(14-O-Acetylindolactam V)
343.43 g/mol Calculated

Solubility
Soluble in DMSO and ethanol.

[1]
[1]

Purity >97% (typical) [1]

Appearance White powder

Storage Temperature -20°C, protect from light.[1] [1]

Calculation of Molecular Weight:

Molecular Weight of (-)-Indolactam V: 301.38 g/mol

Molecular Weight of Acetyl group (CH₃CO): 43.05 g/mol

Molecular Weight of 14-O-Acetylindolactam V = 301.38 + 43.05 = 343.43 g/mol

3. Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 14-O-Acetylindolactam V
in dimethyl sulfoxide (DMSO).

3.1. Materials

14-O-Acetylindolactam V (powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2. Procedure

Equilibration: Before opening, allow the vial of 14-O-Acetylindolactam V to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the powder.

Weighing: Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical

balance. Carefully weigh the desired amount of 14-O-Acetylindolactam V powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.343 mg of the compound.

Calculation:

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Molecular Weight (MW) = 343.43 g/mol

Mass (m) = C x V x MW = 0.010 mol/L x 0.001 L x 343.43 g/mol = 0.00343 g = 3.43 mg

For ease of weighing, it is recommended to prepare a larger volume. For example, to

prepare 1 mL, weigh 0.343 mg. To prepare 5 mL, weigh 1.717 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed 14-O-Acetylindolactam V. For a 10 mM stock solution, if you weighed 0.343 mg,

add 100 µL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles. If necessary, gently

warm the solution to 37°C to aid dissolution.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, light-protected microcentrifuge tubes.

Storage: Store the aliquots at -20°C, protected from light. When stored properly, the stock

solution should be stable for several months.

4. Safety Precautions

Handle 14-O-Acetylindolactam V in a well-ventilated area, preferably in a chemical fume

hood.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

Avoid inhalation of the powder and contact with skin and eyes.

DMSO is readily absorbed through the skin and can carry dissolved compounds with it;

handle with care.

5. Visualization of Experimental Workflow and Signaling Pathway

5.1. Experimental Workflow
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Workflow for Preparing 14-O-Acetylindolactam V Stock Solution

Preparation

Storage

Equilibrate vial to room temperature

Weigh 14-O-Acetylindolactam V powder

Add anhydrous DMSO

Vortex to dissolve

Aliquot into single-use tubes

Store at -20°C, protected from light

Click to download full resolution via product page

Workflow for preparing stock solution.

5.2. PKC Signaling Pathway
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Simplified Protein Kinase C (PKC) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol: Preparation of 14-O-
Acetylindolactam V Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3394822#how-to-prepare-14-o-acetylindolactam-v-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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